Cas no 2229353-92-6 (4-(1-methoxypropyl)-1,3-thiazol-2-amine)

• Product Name: 4-(1-methoxypropyl)-1,3-thiazol-2-amine
• CAS No: 2229353-92-6
• MF: C₇H₁₂N₂OS
• MW: 172.247980117798
• CID: 5868347
• PubChem ID: 165686347
• Update Time: 2025-10-22

4-(1-methoxypropyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(1-methoxypropyl)-1,3-thiazol-2-amine
• 2229353-92-6
• EN300-1787505

• Inchi： 1S/C7H12N2OS/c1-3-6(10-2)5-4-11-7(8)9-5/h4,6H,3H2,1-2H3,(H2,8,9)
• InChI Key： YSKKLTXCXWBUEJ-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C(CC)OC

Computed Properties

• Exact Mass: 172.06703418g/mol
• Monoisotopic Mass: 172.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 76.4Ų

Additional information on 4-(1-methoxypropyl)-1,3-thiazol-2-amine

4-(1-Methoxypropyl)-1,3-Thiazol-2-Amine: A Comprehensive Overview

4-(1-Methoxypropyl)-1,3-thiazol-2-amine, with the CAS number 2229353-92-6, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound belongs to the class of thiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. The presence of the methoxypropyl group at the 4-position of the thiazole ring introduces interesting electronic and steric effects, making it a valuable molecule for both academic and industrial research.

The synthesis of 4-(1-methoxypropyl)-1,3-thiazol-2-amine typically involves a combination of nucleophilic substitution and cyclization reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the reaction conditions, leading to higher yields and improved purity. For instance, a study published in 2023 demonstrated the use of microwave-assisted synthesis to accelerate the formation of this compound, significantly reducing reaction time while maintaining product quality.

The structural uniqueness of 4-(1-methoxypropyl)-1,3-thiazol-2-amine has made it a promising candidate in drug discovery. Its thiazole core is known for its ability to interact with various biological targets, such as kinases and G-protein coupled receptors (GPCRs). Recent research has highlighted its potential as a lead compound for developing novel anti-inflammatory and anti-cancer agents. For example, a 2023 study reported that this compound exhibits selective inhibition against certain oncogenic kinases, suggesting its potential use in targeted cancer therapy.

In addition to its pharmaceutical applications, 4-(1-methoxypropyl)-1,3-thiazol-2-amine has also found utility in materials science. Its ability to form stable coordination complexes with metal ions has led to its exploration as a ligand in catalysis and sensor development. A 2023 paper detailed its use as a chelating agent in palladium-catalyzed cross-coupling reactions, demonstrating enhanced catalytic activity compared to traditional ligands.

The pharmacokinetic properties of 4-(1-methoxypropyl)-1,3-thiazol-2-amine have been extensively studied to evaluate its suitability as a drug candidate. Preclinical studies indicate moderate oral bioavailability and favorable pharmacokinetic profiles, which are essential for drug development. Furthermore, toxicological assessments have shown that this compound exhibits low toxicity at therapeutic doses, making it a safer option for further clinical evaluation.

From an environmental perspective, the degradation pathways of 4-(1-methoxypropyl)-1,3-thiazol-2-amine have been investigated to ensure minimal ecological impact. Research conducted in 2023 revealed that this compound undergoes rapid biodegradation under aerobic conditions, reducing its persistence in the environment. This finding is crucial for industries aiming to adopt sustainable practices.

In conclusion, 4-(1-methoxypropyl)-1,3-thiazol-2-amine stands out as a multifaceted compound with diverse applications across chemistry and biology. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool for future innovations. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in both academic and industrial settings.